Cas no 126432-17-5 (6,8,11,14-Eicosatetraenoicacid, 5-oxo-)

• Product Name: 6,8,11,14-Eicosatetraenoicacid, 5-oxo-
• CAS No: 126432-17-5
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 144049
• PubChem ID: 1831
• Update Time: 2025-04-19

6,8,11,14-Eicosatetraenoicacid, 5-oxo- Chemical and Physical Properties

Names and Identifiers

• 6,8,11,14-Eicosatetraenoicacid, 5-oxo-
• 5-oxo-6,8,11,14-eicosatetraenoic acid
• (6E,8E,11E,14E)-5-oxoicosa-6,8,11,14-tetraenoic acid
• 5-Keto-6,8,11,14-eicosatetraenoic acid
• 5-Oxo-6,8,11,14-ete
• 5-Oxo-eicosatetraenoate
• 5-oxoicosa-6,8,11,14-tetraenoic acid
• CBiol_001863
• Bio2_000173
• Bio2_000653
• Bio1_000149
• DTXSID101288286
• KBio2_002741
• Bio1_001127
• KBio3_000345
• KBio2_000173
• Bio1_000638
• 5-KETE;5-Oxoete;5-oxo-6E,8Z,11Z,14Z-eicosatetraenoic acid;5-Oxo-eicosatetraenoic acid
• KBioSS_000173
• FT-0642611
• KBio3_000346
• 5-Kete
• 5-Oxoete
• ETE-5-Oxo
• KBioGR_000173
• KBio2_005309
• 126432-17-5
• BCP31371

• Inchi： 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16H,2-5,8,11,15,17-18H2,1H3,(H,22,23)
• InChI Key： MEASLHGILYBXFO-UHFFFAOYSA-N
• SMILES： O=C(C=CC=CCC=CCC=CCCCCC)CCCC(=O)O

Computed Properties

• Exact Mass: 318.2196
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 5.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids